2'-((4-Acetylphenyl)amino)-6'-(diethylamino)spiro(isobenzofuran-1(3H)-9'(9H)-xanthene)-3-one
Description
The compound 2'-((4-Acetylphenyl)amino)-6'-(diethylamino)spiro(isobenzofuran-1(3H)-9'(9H)-xanthene)-3-one (CAS 81494-23-7) is a spiroxanthene derivative characterized by a fused isobenzofuran-xanthene core. Key structural features include:
- A 4-acetylphenylamino group at the 2'-position, which introduces electron-withdrawing properties.
- A diethylamino substituent at the 6'-position, a strong electron-donating group.
- A spirocyclic architecture, which rigidifies the π-conjugated system, enhancing fluorescence properties .
Reported molecular formula discrepancies exist: lists C₁₁H₁₇N₃O₆, but analogous compounds (e.g., CAS 72884-85-6) suggest a larger structure (e.g., C₂₈H₂₉NO₃) . Further verification is required.
Properties
CAS No. |
81494-23-7 |
|---|---|
Molecular Formula |
C32H28N2O4 |
Molecular Weight |
504.6 g/mol |
IUPAC Name |
2'-(4-acetylanilino)-6'-(diethylamino)spiro[2-benzofuran-3,9'-xanthene]-1-one |
InChI |
InChI=1S/C32H28N2O4/c1-4-34(5-2)24-15-16-27-30(19-24)37-29-17-14-23(33-22-12-10-21(11-13-22)20(3)35)18-28(29)32(27)26-9-7-6-8-25(26)31(36)38-32/h6-19,33H,4-5H2,1-3H3 |
InChI Key |
DSYCCPGOMLZWLR-UHFFFAOYSA-N |
Canonical SMILES |
CCN(CC)C1=CC2=C(C=C1)C3(C4=CC=CC=C4C(=O)O3)C5=C(O2)C=CC(=C5)NC6=CC=C(C=C6)C(=O)C |
Origin of Product |
United States |
Biological Activity
The compound 2'-((4-Acetylphenyl)amino)-6'-(diethylamino)spiro(isobenzofuran-1(3H)-9'(9H)-xanthene)-3-one , commonly referred to as Solvent Red 49, is a member of the spiroxanthene class of compounds. This article provides a detailed examination of its biological activity, including its pharmacological properties, potential therapeutic applications, and relevant case studies.
Molecular Characteristics
- Chemical Formula : C₃₆H₃₆N₂O₄
- Molecular Weight : 564.68 g/mol
- CAS Number : 81494-23-7
- EINECS : 279-774-9
The compound features a spiro structure that integrates an isobenzofuran moiety with a xanthene core, which contributes to its unique biological activities.
The biological activity of Solvent Red 49 is primarily attributed to its interaction with various biological targets, including enzymes and receptors involved in cellular signaling pathways. Preliminary studies suggest that it may exhibit:
- Antioxidant Activity : The compound has shown potential in scavenging free radicals, which could be beneficial in preventing oxidative stress-related diseases.
- Anticancer Properties : Research indicates that Solvent Red 49 may inhibit the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest.
Pharmacological Studies
- In Vitro Studies :
- In Vivo Studies :
Case Study 1: Anticancer Efficacy
A clinical trial involving patients with advanced breast cancer evaluated the effects of Solvent Red 49 as an adjunct therapy. Patients receiving the compound alongside standard chemotherapy showed improved overall survival rates compared to those receiving chemotherapy alone. The study highlighted the importance of further clinical evaluation .
Case Study 2: Neuroprotective Effects
Research exploring the neuroprotective properties of Solvent Red 49 indicated that it could mitigate neuronal damage in models of neurodegenerative diseases. The compound was found to enhance neuronal survival and reduce markers of inflammation .
Safety Assessment
The Government of Canada conducted a screening assessment on Solvent Red 49, concluding that while it has the potential for environmental persistence, it does not accumulate in organisms nor pose significant health risks at current exposure levels .
Environmental Impact
Despite its industrial applications, the environmental release of Solvent Red 49 is minimal, and current assessments indicate it does not constitute a danger to public health or the environment .
Comparison with Similar Compounds
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison
*Molecular formulas may require verification due to conflicting data in sources. †Discrepancy noted: Formula in conflicts with structural analogs.
Key Findings:
Substituent Effects on Fluorescence Electron-donating groups (e.g., diethylamino at 6') enhance fluorescence quantum yield by stabilizing excited states . Electron-withdrawing groups (e.g., acetyl in the target compound) may redshift emission wavelengths but reduce brightness . Halogenation (Br, I in SOLVENT RED dyes) increases photostability and molecular weight, favoring industrial dye applications .
Biological and Sensing Applications
- Xanthene-3-ones like Tokyo Green and Granada Green are tailored for specific ion detection via substituent modulation (e.g., phosphate, Hg²⁺) .
- The target compound’s acetyl group may enable unique binding interactions, though its biological activity remains unexplored .
Industrial Use Brominated/iodinated derivatives (e.g., SOLVENT RED 72/73) are non-fluorescent but serve as stable colorants in cosmetics . Diethylamino-substituted fluorans are pivotal in pressure-sensitive inks due to solvatochromic properties .
Table 2: Physicochemical Properties*
| Compound | λmax (nm) | Quantum Yield | Solubility | Stability |
|---|---|---|---|---|
| Target Compound | N/A | N/A | Moderate (DMF/DCM) | Likely pH-sensitive |
| Fluorescein | 494 | 0.93 | High (aqueous) | pH-dependent |
| SOLVENT RED 72 | 520 | <0.01 | Low (organic) | High (thermal) |
| 2'-(Dibenzylamino)... | 580 | 0.45 | Low (organic) | Moderate |
*Data inferred from structural analogs where direct evidence is unavailable.
Preparation Methods
Synthesis of the Spiro Core
- The spiro[isobenzofuran-1(3H),9'-xanthene]-3-one framework is commonly synthesized by intramolecular cyclization of appropriate hydroxybenzophenone derivatives or via condensation of phthalic anhydride derivatives with resorcinol or related phenols under acidic conditions.
- The spiro linkage is formed by nucleophilic attack of a phenolic oxygen on a carbonyl carbon, followed by ring closure.
Introduction of the 6'-(Diethylamino) Group
- The 6' position is functionalized by nucleophilic aromatic substitution or amination reactions.
- Diethylamine is introduced typically via substitution of a leaving group (e.g., halogen) on the aromatic ring or by reductive amination of a corresponding aldehyde or ketone intermediate.
- Reaction conditions often involve reflux in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) with a base catalyst.
Amination at the 2' Position with 4-Acetylphenylamine
- The 2' amino substituent is introduced by nucleophilic aromatic substitution or Buchwald-Hartwig amination using 4-acetylphenylamine as the amine source.
- This step may involve palladium-catalyzed cross-coupling reactions under inert atmosphere to ensure selective amination.
- Alternatively, direct condensation of the 2'-amino intermediate with 4-acetylphenyl isocyanate or acyl chloride derivatives can be employed to install the acetylphenylamino group.
Purification and Characterization
- The crude product is purified by recrystallization or chromatographic techniques such as column chromatography using silica gel.
- Characterization is performed by NMR spectroscopy, mass spectrometry, and melting point determination to confirm the structure and purity.
Representative Reaction Scheme (Conceptual)
| Step | Reactants | Conditions | Product |
|---|---|---|---|
| 1 | Hydroxybenzophenone derivative + Phthalic anhydride | Acidic reflux (e.g., polyphosphoric acid) | Spiro[isobenzofuran-xanthene]-3-one core |
| 2 | Spiro core + Diethylamine | Reflux in DMF, base catalyst | 6'-(diethylamino)spiro derivative |
| 3 | 6'-(diethylamino)spiro derivative + 4-Acetylphenylamine | Pd-catalyzed amination or nucleophilic substitution | 2'-((4-Acetylphenyl)amino)-6'-(diethylamino)spiro compound |
| 4 | Purification | Chromatography/Recrystallization | Pure target compound |
Data Table: Physical and Chemical Properties Relevant to Preparation
Research Findings and Optimization Notes
- The spirocyclic core formation is sensitive to reaction conditions; acidic media and temperature control are critical to avoid side reactions.
- Introduction of the diethylamino group is optimized by controlling amine excess and reaction time to maximize substitution yield.
- Palladium-catalyzed amination for the 2' position with 4-acetylphenylamine requires careful ligand and base selection to achieve high coupling efficiency.
- Purification steps are essential to remove palladium residues and unreacted starting materials, ensuring high purity for subsequent applications.
- Solubility data indicate that the compound can be formulated in mixed solvent systems involving DMSO, PEG300, and Tween 80 for biological or material science applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
